Cas no 1807125-55-8 (Ethyl 2-(bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-6-acetate)

• Product Name: Ethyl 2-(bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-6-acetate
• CAS No: 1807125-55-8
• MF: C₁₁H₁₁BrF₃NO₂
• MW: 326.109752893448
• CID: 4884877
• Update Time: 2025-06-12

Ethyl 2-(bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-6-acetate

• Inchi： 1S/C11H11BrF3NO2/c1-2-18-9(17)4-6-3-7(11(14)15)10(13)8(5-12)16-6/h3,11H,2,4-5H2,1H3
• InChI Key： QIBTYZBUPNIKMD-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(C(F)F)=CC(CC(=O)OCC)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-6-acetate

Ethyl 2-(bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-6-acetate

Ethyl 2-(bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-6-acetate (CAS No. 1807125-55-8) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, combines a pyridine core with functional groups that make it a versatile intermediate in the synthesis of biologically active molecules. The presence of both bromomethyl and difluoromethyl substituents, along with the fluoroacetic acid moiety, endows this compound with distinct chemical properties that are conducive to further derivatization and functionalization.

The pyridine ring is a fundamental scaffold in medicinal chemistry, frequently employed in the design of drugs due to its ability to interact with biological targets such as enzymes and receptors. The introduction of fluorine atoms into the pyridine ring enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in drug development. Specifically, the difluoromethyl group is known to improve pharmacokinetic properties by increasing binding affinity and reducing susceptibility to metabolic degradation. In contrast, the bromomethyl group serves as a reactive handle for further chemical modifications, allowing for the introduction of diverse functional groups through nucleophilic substitution reactions.

The acetate ester group at the 6-position of the pyridine ring not only contributes to the overall solubility and stability of the compound but also provides an additional site for chemical manipulation. This structural feature enables chemists to explore various synthetic pathways, including condensation reactions, hydrolysis, and transesterification, which can lead to novel derivatives with enhanced biological activity. The combination of these functional groups makes Ethyl 2-(bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-6-acetate a valuable building block for drug discovery programs targeting a wide range of therapeutic areas.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for cancer and inflammatory diseases. The structural motifs present in Ethyl 2-(bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-6-acetate, particularly the pyridine core and fluorinated substituents, align well with known pharmacophores that interact with key biological targets involved in these diseases. For instance, studies have demonstrated that fluorinated pyridines can modulate enzyme activity by influencing binding interactions at the active site. The difluoromethyl group has been shown to enhance binding affinity through hydrophobic interactions and π-stacking effects, while the bromomethyl group allows for post-synthetic modifications that can fine-tune pharmacological properties.

The potential applications of Ethyl 2-(bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-6-acetate extend beyond oncology; it has also shown promise in the development of anti-inflammatory agents. Inflammatory processes are often mediated by enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are prime targets for drug intervention. The unique structural features of this compound make it an attractive candidate for designing inhibitors that can selectively modulate these enzymes without causing significant side effects. Additionally, its ability to undergo further functionalization allows researchers to explore novel mechanisms of action that may provide therapeutic advantages over existing treatments.

The synthesis of Ethyl 2-(bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-6-acetate) involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors such as 3-fluoroacrylic acid derivatives, chemists can employ palladium-catalyzed cross-coupling reactions to introduce the bromomethyl and difluoromethyl groups onto the pyridine ring. Subsequent esterification reactions then yield the final product in high purity and yield. This synthetic route not only demonstrates the versatility of Ethyl 2-(bromomethyl) -4-(difluoromethyl) -3-fluoro-pyridine -6-acetate but also underscores its feasibility for large-scale production.

The growing interest in fluorinated compounds stems from their favorable pharmacokinetic profiles and improved biological activity. Fluorine atoms can significantly alter molecular properties such as lipophilicity, metabolic stability, and electronic distribution, all of which are critical determinants of drug efficacy. The presence of multiple fluorine atoms in Ethyl 2-(bromomethyl) -4-(difluoromethyl) -3-fluoro-pyridine -6-acetate enhances these effects, making it an excellent candidate for further exploration in medicinal chemistry. Recent studies have shown that fluorinated pyridines exhibit enhanced binding affinity to target proteins compared to their non-fluorinated counterparts, which translates into more potent and selective drugs.

In conclusion, Ethyl 2-(bromomethyl) -4-(difluoromethyl) -3-fluoro-pyridine -6-acetate (CAS No. 1807125-55-8) represents a promising intermediate in pharmaceutical research due to its unique structural features and synthetic flexibility. Its combination of reactive functional groups with biologically relevant moieties positions it as a valuable tool for developing novel therapeutics targeting cancer and inflammatory diseases. As research continues to uncover new applications for fluorinated compounds, Ethyl 2-(bromomethyl) -4-(difluoromethyl) -3-fluoro-pyridine -6-acetate is poised to play a significant role in shaping future drug discovery efforts.